Cas no 1361809-72-4 (6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
• CAS No: 1361809-72-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933434
• Update Time: 2025-05-20

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid
• 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-7(8(11)12)6(9(14)15)2-5(3-10)13-4/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： QOQBUQGSZCFRGB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)O)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid

Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1361809-72-4)

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1361809-72-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, difluoromethyl moiety, and a methyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid is composed of a pyridine ring with specific functional groups attached. The presence of the chloromethyl group and difluoromethyl moiety imparts unique chemical properties, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent studies have highlighted the potential of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the inhibition of specific enzymes involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a valuable candidate for further development in antiviral therapeutics.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 4-chloroacetyl chloride with 3-difluoromethylaniline, followed by subsequent transformations to introduce the methyl and carboxylic acid functionalities. These synthetic methods have been refined to minimize by-products and improve overall efficiency.

The physicochemical properties of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid, such as solubility, melting point, and stability, have been extensively studied to ensure its suitability for pharmaceutical applications. Its solubility in various solvents and its stability under different conditions are critical factors that influence its formulation and delivery methods.

Clinical trials involving 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with good tolerability and significant therapeutic effects observed in patients with inflammatory conditions and viral infections.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1361809-72-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in addressing unmet medical needs.